Cas no 98962-66-4 (2-(2-methyloxolan-3-yl)acetic acid, Mixture of diastereomers)

• Product Name: 2-(2-methyloxolan-3-yl)acetic acid, Mixture of diastereomers
• CAS No: 98962-66-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5225678
• PubChem ID: 22965760
• Update Time: 2025-10-28

2-(2-methyloxolan-3-yl)acetic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyloxolan-3-yl)acetic acid
• 2-(2-methyloxolan-3-yl)acetic acid, Mixture of diastereomers
• 2-(2-Methyltetrahydrofuran-3-yl)acetic acid
• AKOS006377137
• DB-102106
• G75515
• EN300-151308
• 2-(2-methyloxolan-3-yl)aceticacid,Mixtureofdiastereomers
• SCHEMBL17294276
• 98962-66-4

• Inchi： 1S/C7H12O3/c1-5-6(2-3-10-5)4-7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： VKSAXGLYIZSGTF-UHFFFAOYSA-N
• SMILES： O1CCC(CC(O)=O)C1C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(2-methyloxolan-3-yl)acetic acid, Mixture of diastereomers

Compound CAS No. 98962-66-4: 2-(2-Methyloxolan-3-yl)Acetic Acid, Mixture of Diastereomers

The compound with CAS No. 98962-66-4, commonly referred to as 2-(2-methyloxolan-3-yl)acetic acid, mixture of diastereomers, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic acetals and is characterized by its unique stereochemical properties. The term mixture of diastereomers highlights the presence of multiple stereoisomeric forms, which adds complexity to its synthesis and analysis.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. Researchers have demonstrated that the compound can be synthesized via a multi-step process involving alkylation, oxidation, and cyclization reactions. The stereochemistry of the molecule is particularly intriguing, as it can exist in multiple diastereomeric forms depending on the reaction conditions and starting materials.

The chemical structure of 2-(2-methyloxolan-3-yl)acetic acid consists of a cyclic acetal moiety fused to an acetic acid group. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. Recent research has explored its potential as a building block in medicinal chemistry, particularly in the development of bioactive compounds with specific pharmacokinetic profiles.

In terms of biological activity, this compound has shown promise in various assays. For instance, studies have indicated that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. Additionally, its ability to form stable complexes with biomolecules has led to investigations into its potential as a ligand in drug delivery systems.

The stereochemical diversity of this compound presents both challenges and opportunities for researchers. On one hand, the presence of multiple diastereomers complicates purification and characterization efforts. On the other hand, this diversity offers a rich platform for exploring structure-activity relationships (SARs) and developing enantioselective synthetic methods.

Recent advancements in asymmetric catalysis have enabled the selective synthesis of individual diastereomers of 2-(2-methyloxolan-3-yl)acetic acid. These methods utilize chiral catalysts to control the stereochemical outcome of key intermediates, thereby streamlining the production process. Such innovations are expected to enhance the scalability and cost-effectiveness of manufacturing this compound on an industrial scale.

Moreover, computational chemistry tools have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular geometry, vibrational modes, and electronic transitions. These findings are instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, compound CAS No. 98962-66-4, or 2-(2-methyloxolan-3-yl)acetic acid, represents a versatile molecule with significant potential in both academic research and industrial applications. Its stereochemical complexity, coupled with its unique chemical properties, continues to drive innovation across multiple disciplines.